Cas no 1451392-39-4 (4-Fluoro-3-(methylthio)phenylboronic acid)

• Product Name: 4-Fluoro-3-(methylthio)phenylboronic acid
• CAS No: 1451392-39-4
• MF: C₇H₈BFO₂S
• MW: 186.011624336243
• MDL: MFCD22543663
• CID: 4600588
• PubChem ID: 74891175
• Update Time: 2023-11-22

4-Fluoro-3-(methylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(methylthio)phenylboronic acid
• (4-Fluoro-3-methylsulfanyl-phenyl)boronic acid
• Boronic acid, B-[4-fluoro-3-(methylthio)phenyl]-

• MDL： MFCD22543663
• Inchi： 1S/C7H8BFO2S/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4,10-11H,1H3
• InChI Key： KCPJDAWNJZFHKI-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(F)C(SC)=C1)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2